Cas no 1461718-86-4 (tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate
• CAS No: 1461718-86-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD31744109
• CID: 5219229
• PubChem ID: 135396490
• Update Time: 2026-03-06

tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((3R,4R)-4-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate
• tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate
• 1461718-86-4
• (3R,4R)-3-(Boc-amino)-4-(hydroxymethyl)tetrahydropyran
• PS-20735
• tert-Butyl (cis-4-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate
• E83501

• MDL： MFCD31744109
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-9-7-15-5-4-8(9)6-13/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9-/m0/s1
• InChI Key： FTBOFNJQEUGOPO-IUCAKERBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1[C@H](CO)CCOC1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate

tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate, identified by the CAS number 1461718-86-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a (3R,4R)-configured oxane ring bearing a hydroxymethyl substituent. This configuration imparts the compound with stereochemical specificity, a crucial factor in its biological activity.

Recent studies have highlighted the importance of tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate in the context of enzyme inhibition and drug delivery systems. Researchers have explored its ability to modulate enzyme activity, particularly in pathways relevant to metabolic disorders and neurodegenerative diseases. The hydroxymethyl group on the oxane ring plays a pivotal role in hydrogen bonding interactions, which are essential for its bioactivity. Moreover, the tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and reach target sites within the body.

In terms of synthesis, tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The stereochemistry of the oxane ring is carefully controlled during synthesis to ensure the correct (3R,4R) configuration. This level of precision is critical for maintaining the compound's biological activity and selectivity.

Recent advancements in computational chemistry have enabled researchers to model the interactions of tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate with target enzymes at an atomic level. These studies have provided insights into the molecular mechanisms underlying its bioactivity and have guided efforts to optimize its pharmacokinetic properties. For instance, modifications to the tert-butyl group or the hydroxymethyl substituent have been explored to improve solubility and reduce potential side effects.

The compound's applications extend beyond traditional pharmacology into areas such as materials science and biotechnology. Its unique combination of stereochemistry and functional groups makes it a valuable building block for constructing complex molecules with tailored properties. Additionally, its stability under physiological conditions has made it a candidate for use in drug delivery systems that require prolonged release or targeted delivery.

In conclusion, tert-butyl N-[(3R,4R)-4-(hydroxymethyl)oxan-3-yl]carbamate, CAS number 1461718-86-4, represents a promising molecule with diverse applications in both academic research and industrial settings. Its stereochemical integrity and functional group diversity position it as a key player in advancing our understanding of molecular interactions and therapeutic design.